Cas no 2176069-32-0 (Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)-)

Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- is a specialized organic compound featuring a benzamide core substituted with a trifluoromethyl group and a 6-methyl-4-pyrimidinylmethyl moiety. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical research. The pyrimidine ring contributes to its potential as a bioactive scaffold, particularly in kinase inhibition or receptor modulation. This compound's structural features suggest utility in the development of pharmaceuticals or crop protection agents, where stability and targeted interactions are critical. Its well-defined molecular architecture allows for precise modifications in synthetic applications.

Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- structure

2176069-32-0 structure

Product name:Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)-

CAS No:2176069-32-0

MF:C₁₄H₁₂F₃N₃O

MW:295.259793281555

CID:5337619

Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)-
- Inchi： 1S/C14H12F3N3O/c1-9-6-10(20-8-19-9)7-18-13(21)11-4-2-3-5-12(11)14(15,16)17/h2-6,8H,7H2,1H3,(H,18,21)
- InChI Key： ZITNDTICPNSFEP-UHFFFAOYSA-N
- SMILES： C(NCC1C=C(C)N=CN=1)(=O)C1=CC=CC=C1C(F)(F)F

Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6496-0805-10mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	10mg	$118.5	2023-04-23
Life Chemicals	F6496-0805-3mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	3mg	$94.5	2023-04-23
Life Chemicals	F6496-0805-2mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	2mg	$88.5	2023-04-23
Life Chemicals	F6496-0805-10μmol	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	10μl	$103.5	2023-04-23
Life Chemicals	F6496-0805-4mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	4mg	$99.0	2023-04-23
Life Chemicals	F6496-0805-5mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	5mg	$103.5	2023-04-23
Life Chemicals	F6496-0805-1mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	1mg	$81.0	2023-04-23
Life Chemicals	F6496-0805-2μmol	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	2μl	$85.5	2023-04-23
Life Chemicals	F6496-0805-5μmol	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	5μl	$94.5	2023-04-23
Life Chemicals	F6496-0805-15mg	N-[(6-methylpyrimidin-4-yl)methyl]-2-(trifluoromethyl)benzamide	2176069-32-0	90%+	15mg	$133.5	2023-04-23

Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- Related Literature

1. C–H functionalization reactions enabled by hydrogen atom transfer to carbon-centered radicals

Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†

Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
3. Cellular target identification of Withangulatin A using fluorescent analogues and subsequent chemical proteomics†

Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
4. C60 molecules grown on a Si-supported nanoporous supramolecular network: a DFT study

Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
5. Blurring the line between solution and the gas phase: collision-induced dissociation of hypersolvated lanthanide trications provides insights into solution acidity

Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587

Additional information on Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)-

Recent Advances in the Study of Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- (CAS: 2176069-32-0)

The compound Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- (CAS: 2176069-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this benzamide derivative as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl group and the pyrimidinyl moiety are critical for its binding affinity and selectivity, making it a promising scaffold for further drug development. Structural-activity relationship (SAR) studies have been conducted to optimize its pharmacokinetic properties.

In vitro and in vivo experiments have demonstrated that Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- exhibits significant efficacy in modulating key cellular targets. For instance, it has shown inhibitory effects on protein kinases implicated in cancer progression, with IC50 values in the nanomolar range. Additionally, its metabolic stability and low toxicity profile make it a viable candidate for preclinical development.

Further research is underway to explore its potential in combination therapies and to address challenges related to its bioavailability and formulation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside. This compound represents a noteworthy advancement in the search for novel therapeutic agents with high specificity and minimal off-target effects.

In conclusion, Benzamide, N-[(6-methyl-4-pyrimidinyl)methyl]-2-(trifluoromethyl)- (CAS: 2176069-32-0) holds considerable promise as a lead compound in drug discovery. Ongoing studies will be crucial in elucidating its full therapeutic potential and addressing any limitations associated with its clinical application.